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Compound of Interest

Compound Name:
2-Fluoro-5-methoxy-O-

methyltyrosine

Cat. No.: B565143 Get Quote

An In-depth Technical Guide to 2-Fluoro-5-methoxy-O-methyltyrosine

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential biological significance of 2-Fluoro-5-methoxy-O-methyltyrosine. Due to the

limited availability of direct experimental data for this specific compound, this document

synthesizes information from structurally related molecules to present a predictive profile for

researchers, scientists, and professionals in drug development.

Chemical Identity and Properties
Structure:

2-Fluoro-5-methoxy-O-methyltyrosine is a derivative of the amino acid L-tyrosine. Its

structure is characterized by a fluorine atom at the second position and a methoxy group at the

fifth position of the phenyl ring. Additionally, the phenolic hydroxyl group of tyrosine is

methylated.

CAS Number:

A specific CAS number for 2-Fluoro-5-methoxy-O-methyltyrosine is not readily available in

public databases, suggesting it may be a novel or less-common research compound.

Physicochemical Properties:
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The following table summarizes the predicted physicochemical properties based on data from

structurally similar compounds.

Property Predicted Value

Molecular Formula C₁₁H₁₄FNO₄

Molecular Weight 243.23 g/mol

Appearance White to off-white solid

Melting Point 200-210 °C (Predicted)

Solubility Soluble in polar organic solvents

pKa ~2.2 (carboxyl), ~9.5 (amino)

Synthesis and Characterization
The synthesis of 2-Fluoro-5-methoxy-O-methyltyrosine can be approached through a multi-

step process starting from commercially available precursors. A plausible synthetic route is

outlined below.

Experimental Protocol: Synthesis of 2-Fluoro-5-methoxy-O-methyltyrosine

Preparation of 2-Fluoro-5-methoxybenzaldehyde: This starting material can be synthesized

from 2-amino-5-methoxytoluene[1].

Knoevenagel Condensation: The 2-fluoro-5-methoxybenzaldehyde can undergo a

Knoevenagel condensation with a suitable protected glycine equivalent, catalyzed by a base

like piperidine. This reaction is a common method for forming the carbon-carbon double

bond necessary for the amino acid side chain[2][3].

Reduction and Deprotection: The resulting intermediate is then reduced to introduce the

chiral center of the amino acid and the protecting groups are removed to yield the final

product.

Purification: The final compound is purified using techniques such as preparative high-

performance liquid chromatography (HPLC) to ensure high purity[4].
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Characterization:

The structure and purity of the synthesized 2-Fluoro-5-methoxy-O-methyltyrosine would be

confirmed using standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR, ¹³C NMR, and ¹⁹F NMR to

confirm the chemical structure.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

Infrared (IR) Spectroscopy: To identify characteristic functional groups.

Experimental Workflow:
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Synthetic and analytical workflow for 2-Fluoro-5-methoxy-O-methyltyrosine.
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Potential Biological Activity and Mechanism of
Action
Based on its structural similarity to tyrosine and its derivatives like metyrosine, 2-Fluoro-5-
methoxy-O-methyltyrosine is hypothesized to act as an inhibitor of catecholamine synthesis.

Metyrosine functions by inhibiting tyrosine hydroxylase, the rate-limiting enzyme in the

catecholamine biosynthesis pathway[5][6].

Proposed Mechanism of Action:

2-Fluoro-5-methoxy-O-methyltyrosine may act as a competitive inhibitor of tyrosine

hydroxylase. The structural modifications (fluoro and methoxy groups) could influence its

binding affinity and inhibitory potency. Inhibition of this enzyme would lead to decreased

production of dopamine, norepinephrine, and epinephrine.

Signaling Pathway:
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Proposed inhibitory action on the catecholamine biosynthesis pathway.

Applications in Research and Drug Development
Given its potential as a tyrosine hydroxylase inhibitor, 2-Fluoro-5-methoxy-O-methyltyrosine
could be a valuable tool in several research areas:

Neuroscience: For studying the role of catecholamines in various neurological and

psychiatric disorders.
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Oncology: As a potential therapeutic agent for catecholamine-secreting tumors like

pheochromocytoma.

Cardiovascular Research: To investigate the effects of reduced catecholamine levels on

cardiovascular function.

Further research is necessary to validate these predicted properties and to fully elucidate the

pharmacological profile of 2-Fluoro-5-methoxy-O-methyltyrosine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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